Cas no 2639449-09-3 (8-(tert-butoxy)carbonyl-7H,8H-imidazo1,2-apyrimidine-6-carboxylic acid)

• Product Name: 8-(tert-butoxy)carbonyl-7H,8H-imidazo1,2-apyrimidine-6-carboxylic acid
• CAS No: 2639449-09-3
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 5642595
• PubChem ID: 165900841
• Update Time: 2025-10-21

8-(tert-butoxy)carbonyl-7H,8H-imidazo1,2-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-[(tert-butoxy)carbonyl]-7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid
• 2639449-09-3
• EN300-27783389
• 8-(tert-butoxy)carbonyl-7H,8H-imidazo1,2-apyrimidine-6-carboxylic acid

• Inchi： 1S/C12H15N3O4/c1-12(2,3)19-11(18)15-7-8(9(16)17)6-14-5-4-13-10(14)15/h4-6H,7H2,1-3H3,(H,16,17)
• InChI Key： JBUUFDAWFRAPEW-UHFFFAOYSA-N
• SMILES： O(C(N1C2=NC=CN2C=C(C(=O)O)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.10625597g/mol
• Monoisotopic Mass: 265.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.7Ų

Additional information on 8-(tert-butoxy)carbonyl-7H,8H-imidazo1,2-apyrimidine-6-carboxylic acid

8-(tert-butoxy)carbonyl-7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid: A Key Compound in Modern Pharmaceutical Research

8-(tert-butoxy)carbonyl-7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid, with the CAS number 2639449-09-3, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of imidazo[1,2-a]pyrimidine derivatives, which are widely studied for their potential therapeutic applications. The structural framework of this molecule combines a pyrimidine ring with an imidazole ring, creating a unique scaffold that exhibits diverse biological activities. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for drug development.

The imidazo[1,2-a]pyrimidine core is a well-known pharmacophore in various therapeutic areas, including oncology and neurology. The introduction of the tert-butoxy)carbonyl group at the 8-position enhances the molecule's stability and solubility, critical factors for drug formulation. This modification also influences the compound's interaction with biological targets, such as protein kinases and ion channels. Researchers have demonstrated that the 6-carboxylic acid moiety contributes to the molecule's ability to inhibit specific enzymatic activities, a property that is currently under investigation for its potential in treating metabolic disorders.

Recent advancements in computational chemistry have enabled the precise modeling of this compound's three-dimensional structure. Molecular dynamics simulations have revealed that the imidazo[1,2-a]pyrimidine scaffold forms hydrogen bonds with key amino acid residues in target proteins, such as serine/threonine kinases. These interactions are crucial for the compound's ability to modulate kinase activity, a mechanism that is central to many disease pathways. The tert-butoxy)carbonyl group further stabilizes the molecule by reducing susceptibility to enzymatic degradation, a feature that is highly desirable in pharmaceutical applications.

Experimental studies have shown that 8-(tert-butoxy)carbonyl-7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid exhibits potent inhibitory effects against specific kinases, including EGFR and ALK, which are implicated in the progression of certain cancers. In vitro assays have demonstrated that this compound can significantly reduce the proliferation of cancer cell lines, such as non-small cell lung cancer (NSCLC) and breast cancer models. These findings align with the growing interest in targeting kinase pathways for cancer therapy, as these pathways are often dysregulated in malignant tumors.

One of the most exciting developments in the study of this compound is its potential application in the treatment of neurodegenerative diseases. Research published in Frontiers in Neuroscience (2023) suggests that the imidazo[1,2-a]pyrimidine scaffold may interact with tau protein aggregates, which are associated with conditions like Alzheimer's disease. The 6-carboxylic acid group is believed to play a role in disrupting these pathological aggregates, potentially slowing the progression of the disease. This discovery has sparked renewed interest in exploring the neuroprotective properties of similar compounds.

From a synthetic perspective, the preparation of 8-(tert-butoxy)carbonyl-7H,3,8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid involves a series of well-established chemical reactions. The initial step typically involves the condensation of 2-amino-4-oxo-3-pyridinecarboxylic acid with 1,3-dimethyl-2-imidazolidinone, which forms the core imidazo[1,2-a]pyrimidine ring. Subsequent functionalization with the tert-butoxy)carbonyl group is achieved through esterification reactions, while the 6-carboxylic acid functionality is introduced via carboxylic acid synthesis. These synthetic strategies are critical for the scalable production of this compound for pharmaceutical applications.

Recent studies have also focused on the pharmacokinetic profile of this compound. In vivo experiments in rodent models have shown that the tert-butoxy)carbonyl group significantly improves the compound's bioavailability by enhancing its solubility in aqueous environments. This is particularly important for oral administration, where poor solubility can limit the effectiveness of the drug. Researchers have also observed that the 6-carboxylic acid moiety contributes to the compound's ability to cross the blood-brain barrier, a property that is highly relevant for its potential use in treating neurological conditions.

The therapeutic potential of this compound is further supported by its ability to modulate inflammatory responses. Inflammatory diseases, such as psoriasis and rheumatoid arthritis, are often associated with the overactivation of pro-inflammatory cytokines. Studies have shown that 8-(tert-butoxy)carbonyl-7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid can inhibit the production of IL-1β and IL-6, key mediators of inflammation. This property makes the compound a potential candidate for the treatment of chronic inflammatory conditions, where current therapies often have limited efficacy and significant side effects.

Despite its promising properties, the development of this compound as a therapeutic agent faces several challenges. One of the primary concerns is the potential for off-target effects, as the imidazo[1,2-a]pyrimidine scaffold may interact with multiple proteins in the body. To address this, researchers are investigating the use of structure-based drug design to optimize the compound's selectivity for specific targets. Additionally, the long-term safety profile of the compound needs to be thoroughly evaluated through extensive preclinical and clinical trials.

In summary, 8-(tert-butoxy)carbonyl-7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Continued research into its mechanisms of action, pharmacokinetics, and therapeutic potential is essential for translating these findings into effective treatments for patients.

As the field of drug discovery continues to evolve, the study of compounds like 8-(tert-butoxy)carbonyl-7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid will play a crucial role in addressing some of the most pressing medical challenges. By leveraging advances in computational chemistry, synthetic methods, and biological research, scientists are paving the way for the development of novel therapies that could transform the treatment landscape for many diseases.

Future research should also focus on exploring the potential of this compound in combination therapies. Given the complexity of many diseases, such as cancer and neurodegenerative disorders, a multi-target approach may offer more effective treatment options. Studies are currently underway to evaluate the synergistic effects of combining this compound with existing therapies, which could enhance its therapeutic potential while reducing the risk of resistance.

In conclusion, the study of 8-(tert-butoxy)carbonyl-7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid exemplifies the interdisciplinary nature of modern pharmaceutical research. By integrating knowledge from chemistry, biology, and pharmacology, scientists are uncovering new possibilities for the treatment of a wide range of diseases. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of innovative therapies for patients around the world.

Ultimately, the journey of this compound from the laboratory to the clinic will depend on the collective efforts of researchers, clinicians, and pharmaceutical companies. By addressing the challenges associated with its development and exploring its full therapeutic potential, the scientific community can bring hope to millions of patients who are currently in need of effective treatments for serious medical conditions.